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Compound of Interest

Compound Name: Butyl methanesulfinate
CAS No.: 675-87-6
Cat. No.: B14747322
Get Quote
. J

Executive Summary & Critical Safety Distinction

STOP AND VERIFY: Before proceeding, you must confirm the oxidation state of the sulfur atom
in your compound. There is a frequent and dangerous confusion between Sulfinates and
Sulfonates in inventory databases.

Butyl Methanesulfinate Butyl Methanesulfonate
Feature .

(Target) (High Hazard)
Structure
CAS Number 675-87-6 1912-32-9
Class Sulfinic Acid Ester Sulfonic Acid Ester

] Flammable, Irritant, Moisture Potent Genotoxic Impurity

Primary Hazard N _

Sensitive (PGI), Carcinogen
Reactivity Hydrolyzes to Sulfinic Acid Alkylating Agent
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Operational Directive: This guide specifically addresses Butyl Methanesulfinate (CAS 675-87-
6). However, due to the structural similarity to potent alkylating agents (sulfonates), all disposal
procedures below are designed to meet "Band 4" containment standards. This "Precautionary
Principle" approach ensures safety even if the container is mislabeled or partially oxidized.

Chemical Profile & Hazards

Butyl methanesulfinate is a reactive intermediate. Unlike stable organic solvents, it
possesses a reducing sulfur center and is prone to hydrolysis and oxidation.

Physicochemical Data Table

Property Value Operational Implication

. o Standard liquid handling
Physical State Colorless to pale yellow liquid
protocols apply.

. , ~80-85°C (at reduced _
Boiling Point Volatile; do not autoclave.
pressure)

Combustible. Segregate from

Flash Point ~60-70°C (Estimated) o
oxidizers.
N biphasic waste streams are
Water Solubility Low (Hydrolyzes slowly) )
possible.
Do not mix with strong
o , o oxidizers (e.g., Nitric acid) or
Reactivity Hydrolysis, Oxidation

peroxides; risk of exothermic

runaway.

Disposal Decision Matrix (Workflow)

The following logic gate determines whether the material should be treated in-lab or shipped as
hazardous waste.
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Waste Identification:
Butyl Methanesulfinate

Assess Quantity & Purity

i

Volume > 500 mL
or Pure Reagent?

Commercial Disposal In-Lab Quenching
(Recommended) (Spills/Residues)

Segregate into Step 1: Hydrolysis
Non-Halogenated Organic (Add 10% NaOH)

Destroys Reducing
Power

Step 2: Oxidation (Optional)
(Add Dilute Bleach)

Label: 'Flammable,
Sulfur Organics'

Verify pH (6-9)

Dispose as Aqueous

Chemical Waste

Click to download full resolution via product page
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Figure 1: Decision matrix for the disposal of Butyl Methanesulfinate. Path A is preferred for
bulk reagents to minimize handling risks.

Detailed Disposal Protocols
Protocol A: Commercial Disposal (Pack & Ship)

Use for: Expired reagent bottles, bulk reaction mixtures (>100 mL).

Scientific Rationale: Incineration at >1000°C ensures complete mineralization of the sulfur
backbone to

(scrubbed) and
, eliminating any risk of genotoxicity or environmental persistence.

e Segregation: Place the container in the Non-Halogenated Organic Solvents stream.

o Note: Although it contains sulfur, it typically does not require a dedicated "High Hazard"
stream unless mixed with other highly toxic compounds.

o Packaging: Ensure the cap is TFE-lined and sealed with Parafilm. Place the primary
container into a secondary polyethylene bag.

e Labeling:
o Chemical Name: Butyl Methanesulfinate.[1][2][3]
o Hazards: Flammable Liquid, Irritant.[4]

o RCRA Consideration: If discarded pure, it may be classified under characteristic ignitability
(D001).

Protocol B: In-Lab Quenching (Deactivation)

Use for: Cleaning glassware, small spills (<50 mL), or reaction residues.

Scientific Rationale: The objective is to hydrolyze the ester bond. Sulfinate esters hydrolyze in
base to form the sulfinate salt (stable, water-soluble) and butanol.
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Step-by-Step Methodology:
e Preparation:
o Work in a fume hood.
o Prepare a 10% w/v NaOH (Sodium Hydroxide) solution.
o PPE:[2][5] Neoprene gloves, splash goggles, lab coat.
e Hydrolysis (The Quench):

o Dilute the waste butyl methanesulfinate with an equal volume of ethanol (to assist
solubility).

o Slowly add the 10% NaOH solution with stirring. Use a 5:1 molar excess of NaOH relative
to the sulfinate.

o Observation: The reaction is mildly exothermic. Allow to stir for 1-2 hours at room
temperature.

 Verification (The Self-Validating Step):
o Take a 1 mL aliquot.
o Check pH; it should remain >10 (indicating excess base).

o Optional TLC/GC Check: Verify disappearance of the starting material peak if strict
validation is required.

» Final Disposal:
o The resulting solution contains Sodium Methanesulfinate and Butanol.
o Adjust pH to 7-9 using dilute HCI.

o Dispose of this mixture into the Aqueous Chemical Waste container.
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o Caution: Do not pour down the drain unless your facility has a specific permit for dilute
alcohols and neutralized salts.

Emergency Procedures: Spills

In the event of a spill outside the fume hood:

Evacuate: Clear the immediate area.

Ventilate: Open windows if possible; ensure HVAC is running.
Absorb: Use a universal absorbent pads or vermiculite.

o Do not use paper towels (combustible risk with organic esters).

Decontaminate: Wipe the surface with a 10% bleach solution followed by water. The bleach
oxidizes any residual sulfinate to the inert sulfonate/sulfate.

References

National Center for Advancing Translational Sciences (NCATS).4-Methanesulfonyloxybutanyl
methanesulfinate (Compound Data).[6] Inxight Drugs Database.[6] Available at: [Link]
(Accessed 2026-03-08).

Douglass, I. B. (1970). The Synthesis of Butyl Methanesulfinate Esters.[7] Journal of
Organic Chemistry, 35(7). (Contextualizing synthesis and reactivity of sulfinate esters).

National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent
Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington
(DC): National Academies Press (US); 2011. Section: Disposal of Reactive Chemicals.
Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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